7-Chloromethyl Drospirenone
Overview
Description
7-Chloromethyl 17R-Drospirenone, also known as Drospirenone EP Impurity H, is one of the two epimeric lactones from Drospirenone acidic treatment . It has a molecular formula of C24H31ClO3 and a molecular weight of 402.95 .
Molecular Structure Analysis
The molecular structure of 7-Chloromethyl 17R-Drospirenone is represented by the formula C24H31ClO3 . The exact structural details are not available in the search results.Physical and Chemical Properties Analysis
7-Chloromethyl 17R-Drospirenone has a molecular weight of 402.95 and a molecular formula of C24H31ClO3 . Further physical and chemical properties are not available in the search results.Scientific Research Applications
Structural Insights
Research on 7-Chloromethyl Drospirenone has primarily focused on its structural elucidation and potential pharmacological activities. A notable study by Colombo et al. (2006) detailed the creation of new compounds through the acidic treatment of drospirenone, leading to the formation of two epimeric lactones. This study highlighted the importance of this compound in understanding the chemical transformations of progestins like drospirenone under specific conditions, offering insights into novel synthetic pathways and derivatives with potential pharmacological properties. The structural assessment of these compounds was conducted using advanced spectroscopic and crystallographic methods, underscoring the complexity and potential of this compound in drug development and research (Colombo et al., 2006).
Safety and Hazards
Mechanism of Action
Target of Action
7-Chloromethyl Drospirenone is a derivative of Drospirenone . Drospirenone is a synthetic progestin that is commonly found in oral contraceptive pills . It primarily targets the progesterone receptor and acts as an agonist . It also has anti-mineralocorticoid and anti-androgenic activities .
Mode of Action
This compound, similar to Drospirenone, provides contraception primarily by suppressing ovulation . It binds to the progesterone receptor, mimicking the action of natural progesterone . This binding inhibits the release of gonadotropins, which in turn prevents follicular maturation and ovulation .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the hypothalamic-pituitary-gonadal (HPG) axis. By binding to the progesterone receptor, it inhibits the release of gonadotropins, specifically luteinizing hormone (LH) and follicle-stimulating hormone (FSH). This prevents the maturation of the ovarian follicle and ovulation, thereby providing a contraceptive effect .
Pharmacokinetics
It undergoes minor metabolism hepatically via CYP3A4 to inactive metabolites . The elimination half-life is approximately 30 hours .
Result of Action
The primary result of the action of this compound is the prevention of ovulation, which leads to contraception . By suppressing ovulation, it prevents the release of an egg from the ovary, thereby preventing pregnancy .
Biochemical Analysis
Biochemical Properties
It is known that Drospirenone, the parent compound, interacts with various enzymes, proteins, and other biomolecules
Cellular Effects
Drospirenone, the parent compound, has been shown to have effects on various types of cells and cellular processes
Molecular Mechanism
Drospirenone, the parent compound, is known to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Drospirenone, the parent compound, is known to undergo oxidative metabolism via the hepatic cytochrome enzyme CYP3A4 .
Properties
IUPAC Name |
(1'R,2'S,3'S,5S,5'S,7'S,10'S,11'R,18'S)-18'-(chloromethyl)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadec-15-ene]-2,14'-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31ClO3/c1-22-6-3-15(26)10-14(22)9-13(12-25)20-17(22)4-7-23(2)21(20)16-11-18(16)24(23)8-5-19(27)28-24/h10,13,16-18,20-21H,3-9,11-12H2,1-2H3/t13-,16-,17+,18+,20-,21+,22+,23+,24+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGBFZJNESAZJNB-MQSRJSRPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(=O)C=C1CC(C3C2CCC4(C3C5CC5C46CCC(=O)O6)C)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC(=O)C=C1C[C@@H]([C@@H]3[C@@H]2CC[C@]4([C@H]3[C@@H]5C[C@@H]5[C@@]46CCC(=O)O6)C)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10239344 |
Source
|
| Record name | 7-Chloromethyl drospirenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10239344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
932388-90-4 |
Source
|
| Record name | 3′H-Cyclopropa[15,16]pregna-4,15-diene-21-carboxylic acid, 7-(chloromethyl)-15,16-dihydro-17-hydroxy-3-oxo-, γ-lactone, (7β,15α,16α,17α)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=932388-90-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Chloromethyl drospirenone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0932388904 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Chloromethyl drospirenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10239344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-CHLOROMETHYLDROSPIRENONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/X282GQ16BX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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